1-{4-[Dibutyl(methyl)silyl]butyl}piperidine

• CAS No.: 52371-78-5
• Molecular Formula: C18H39NSi
• Molecular Weight: 297.6 g/mol
• IUPAC Name: dibutyl-methyl-(4-piperidin-1-ylbutyl)silane
• InChI: InChI=1S/C18H39NSi/c1-4-6-16-20(3,17-7-5-2)18-12-11-15-19-13-9-8-10-14-19/h4-18H2,1-3H3
• InChI Key: GCMKLYWXQAFUJO-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Si](C)(CCCC)CCCCN1CCCCC1

Description

1-{4-[Dibutyl(methyl)silyl]butyl}piperidine is a compound that features a piperidine ring substituted with a butyl chain that is further modified with a dibutyl(methyl)silyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[Dibutyl(methyl)silyl]butyl}piperidine typically involves the reaction of piperidine with a suitable butylating agent followed by silylation. One common method involves the use of dibutyl(methyl)silyl chloride as the silylating agent. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactions to ensure high yield and purity. The use of automated systems can help in maintaining consistent reaction conditions and scaling up the production process .

Chemical Reactions Analysis

Types of Reactions

1-{4-[Dibutyl(methyl)silyl]butyl}piperidine can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the piperidine nitrogen or the silyl group.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding alcohols or ketones.

Reduction: Formation of amines or hydrocarbons.

Substitution: Formation of substituted piperidines or silyl ethers.

Scientific Research Applications

1-{4-[Dibutyl(methyl)silyl]butyl}piperidine has several applications in scientific research:

Chemistry: Used as a protecting group for amines in organic synthesis.

Biology: Potential use in the development of bioactive molecules.

Medicine: Investigated for its potential in drug development due to its structural similarity to pharmacologically active piperidine derivatives.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{4-[Dibutyl(methyl)silyl]butyl}piperidine involves its interaction with various molecular targets. The silyl group can act as a protecting group, preventing unwanted reactions at the piperidine nitrogen. This allows for selective reactions at other sites on the molecule. The piperidine ring can interact with biological targets, potentially influencing neurotransmitter systems or enzyme activity .

Comparison with Similar Compounds

Similar Compounds

1-{[Dibutyl(methyl)silyl]methyl}piperidine: Similar structure but with a different substitution pattern.

1-{4-[Dibutyl(methyl)silyl]butyl}pyrrolidine: Similar structure but with a five-membered ring instead of a six-membered piperidine ring.

Uniqueness

1-{4-[Dibutyl(methyl)silyl]butyl}piperidine is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of the silyl group enhances its stability and reactivity, making it a valuable compound in synthetic chemistry .